Cas no 954025-71-9 (N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• CAS No: 954025-71-9
• MF: C₂₁H₂₄ClN₃O₄
• MW: 417.885964393616
• CID: 6177032
• PubChem ID: 16893005
• Update Time: 2025-10-28

N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide
• AKOS024491052
• VU0630224-1
• N'-(5-chloro-2-methoxyphenyl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]oxamide
• 954025-71-9
• F5024-0072
• N-(5-chloro-2-methoxyphenyl)-N'-[2-(2-phenylmorpholin-4-yl)ethyl]ethanediamide
• N1-(5-chloro-2-methoxyphenyl)-N2-(2-(2-phenylmorpholino)ethyl)oxalamide

• Inchi： 1S/C21H24ClN3O4/c1-28-18-8-7-16(22)13-17(18)24-21(27)20(26)23-9-10-25-11-12-29-19(14-25)15-5-3-2-4-6-15/h2-8,13,19H,9-12,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： NICCUCJDYSBFOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(NCCN1CCOC(C2C=CC=CC=2)C1)=O)=O)OC

Computed Properties

• Exact Mass: 417.1455339g/mol
• Monoisotopic Mass: 417.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide

N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 954025-71-9, known as N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and the latest research findings related to this compound.

Structure and Synthesis

The molecular structure of N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide is characterized by a phenyl ring substituted with chlorine and methoxy groups, which are known to influence the compound's reactivity and solubility. The ethanediamide group acts as a linker, connecting the phenyl ring to a morpholine moiety substituted with a phenyl group. This combination of functional groups makes the compound versatile for various chemical reactions.

Recent studies have explored novel synthetic routes for this compound, focusing on optimizing reaction conditions to enhance yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, making the compound more accessible for industrial applications.

Biological Activity and Applications

One of the most intriguing aspects of N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide is its biological activity. Preclinical studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of anticancer agents. The compound has shown selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression.

Moreover, this compound has exhibited promising results in anti-inflammatory assays, indicating its potential application in treating inflammatory diseases. Researchers have attributed its anti-inflammatory properties to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways. These findings highlight the compound's versatility as a multi-target therapeutic agent.

Latest Research Findings

In recent years, there has been a surge in research focusing on N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide's role in drug delivery systems. Scientists have investigated its potential as a carrier for targeted drug delivery due to its biocompatibility and ability to encapsulate hydrophobic drugs. Studies have shown that nanoparticles formulated with this compound exhibit enhanced stability and prolonged drug release profiles, making them ideal candidates for controlled drug delivery applications.

Another exciting area of research involves the use of this compound in photodynamic therapy (PDT). PDT is an emerging treatment modality for cancer that relies on light-sensitive compounds to generate reactive oxygen species (ROS), which destroy cancer cells. Recent experiments have demonstrated that N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yl)ethylethanediamide can act as a photosensitizer, inducing ROS formation upon exposure to visible light. This property makes it a strong candidate for developing next-generation PDT agents.

Future Directions

The future of N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenylmorpholin-4-yil)ethyl ethanediamide lies in further exploration of its therapeutic potential and optimization of its delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound. Ongoing clinical trials are expected to provide critical insights into its safety profile and efficacy in treating various diseases.

In conclusion, N-(5-chloro-2-methoxyphenyl)-N'-2-(2-phenvlmorpholin-e4-yil)ethyl ethanediamide represents a significant advancement in organic chemistry with promising applications in medicine and biotechnology. As research continues to unfold, this compound is poised to make a substantial impact on drug development and therapeutic interventions.